6-(4-Ethoxyphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

• IUPAC Name: 6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• InChI: InChI=1S/C14H12N2O2S/c1-2-18-11-5-3-10(4-6-11)13-12(9-17)16-7-8-19-14(16)15-13/h3-9H,2H2,1H3
• InChI Key: VTXQLVJKHKENCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(N3C=CSC3=N2)C=O
• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol

Description

“6-(4-Ethoxyphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde” is a compound that belongs to the class of organic compounds known as phenylimidazoles. These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or CN bond. It is an imidazothiazole derivative.

Synthesis Analysis

Imidazo[2,1-b][1,3]thiazoles are an important class of nitrogen- and sulfur-containing heterocyclic compounds and represent a significant number of bioactive substances. The review systematizes literature data on methods for constructing imidazo[2,1-b]thiazines and their hydrogenated analogs. The synthetic approaches are grouped by the degree of research done on the imidazothiazine scaffold, from more to less studied.

Molecular Structure Analysis

The molecular structure of “6-(4-Ethoxyphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde” is characterized by the presence of an imidazole ring linked to a thiazole ring, forming a polycyclic aromatic compound. The presence of an ethoxyphenyl group attached to the imidazole ring further characterizes this compound.

Scientific Research Applications

Anticancer Applications

. These compounds have shown promising results in inhibiting the growth of various cancer cell lines. .

Antifungal Applications

. Although specific studies on “6-(4-Ethoxyphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde” are not available, it’s plausible that this compound may also exhibit similar antifungal activities due to its structural similarity with other imidazothiazole derivatives.

Antitubercular Applications

. Given the structural similarity, “6-(4-Ethoxyphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde” might also have potential in this field.

Antipsychotic Applications

. It’s possible that “6-(4-Ethoxyphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde” could be explored for similar uses.

Antiviral Applications

. “6-(4-Ethoxyphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde” might also have potential antiviral applications due to its structural similarity with these derivatives.

DNA-Binding Applications

. It’s plausible that “6-(4-Ethoxyphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde” could also be explored for its potential DNA-binding properties.

Mechanism of Action

Target of Action

Similar compounds have been found to interact withcancer cells .

Mode of Action

The compound’s interaction with its targets results in cytotoxic activity on cancer cells . It has been observed that the compound can cause mitochondrial membrane depolarization and multicaspase activation , leading to apoptosis .

Biochemical Pathways

The induction of apoptosis suggests that it may affect pathways related tocell survival and death .

Pharmacokinetics

Similar compounds have been designed and synthesized with in silico admet prediction .

Result of Action

The result of the compound’s action is the induction of apoptosis in cancer cells . This leads to a reduction in the viability of these cells, contributing to its anticancer activity.